2-Fluoro-6-iodo-3-methoxybenzonitrile

• Molecular Formula: C8H5FINO
• Molecular Weight: 277.03 g/mol
• IUPAC Name: 2-fluoro-6-iodo-3-methoxybenzonitrile
• InChI: InChI=1S/C8H5FINO/c1-12-7-3-2-6(10)5(4-11)8(7)9/h2-3H,1H3
• InChI Key: XXIOIWWZFZQUBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)I)C#N)F

Description

2-Fluoro-6-iodo-3-methoxybenzonitrile (CAS: 796968-53-1) is a halogenated aromatic nitrile with the molecular formula C₈H₅FINO and a molecular weight of 277.037 g/mol . The compound features a benzonitrile core substituted with fluorine (position 2), iodine (position 6), and a methoxy group (position 3). Its synthesis is optimized via a high-yield route (89% yield), making it a valuable intermediate in pharmaceutical and agrochemical research, particularly in cross-coupling reactions due to the iodine substituent .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Electronic Effects

The compound’s reactivity and physicochemical properties are influenced by the positions and electronic nature of its substituents. Below is a comparative analysis with key analogs:

Table 1: Structural and Molecular Comparisons

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents (Positions)
2-Fluoro-6-iodo-3-methoxybenzonitrile	796968-53-1	C₈H₅FINO	277.037	F (2), I (6), OCH₃ (3)
2-Fluoro-3-methoxybenzonitrile	198203-94-0	C₈H₅FNO	165.13	F (2), OCH₃ (3)
2-Fluoro-6-hydroxybenzonitrile	140675-43-0	C₇H₃FNO	151.10	F (2), OH (6)
2-Fluoro-6-methylbenzonitrile	-	C₈H₆FN	149.14	F (2), CH₃ (6)
2-Fluoro-3-iodo-4-methylbenzonitrile	-	C₈H₆FIN	265.04	F (2), I (3), CH₃ (4)

Key Observations :

• Iodine vs. Smaller Substituents: The iodine atom in the target compound increases its molecular weight by ~128 g/mol compared to non-iodinated analogs (e.g., 2-Fluoro-3-methoxybenzonitrile) .
• Methoxy vs. Hydroxy : Replacing the methoxy group (OCH₃) with hydroxy (OH) (e.g., 2-Fluoro-6-hydroxybenzonitrile) reduces steric bulk but increases hydrogen-bonding capacity, affecting solubility and reactivity .
• Positional Isomerism: In 2-Fluoro-3-iodo-4-methylbenzonitrile, iodine at position 3 (vs.

Substituent Similarity and Functional Diversity

highlights similarity scores between the target compound and other fluoro-methoxybenzonitriles:

• 2-Fluoro-6-methoxybenzonitrile (CAS 94088-46-7, similarity 0.94): Lacks iodine but shares methoxy and fluorine at adjacent positions, favoring similar electronic profiles .
• 3-Fluoro-5-methoxybenzonitrile (CAS 439280-18-9, similarity 0.89): Altered substituent positions reduce steric overlap, impacting binding in receptor-based applications.